Cytokine Release: Potency vs. Pentoxifylline
In a direct comparative study using human monocytes stimulated with either LPS or monoclonal antibodies to CD44, CD45, and LFA-3, SKF-86002 inhibited TNFα and IL-1β release with an IC50 of 1 μM for both stimuli [1]. Under identical experimental conditions, pentoxifylline exhibited an IC50 of 100 μM for LPS-induced TNFα release — a 100-fold potency differential — and inhibited monoclonal antibody-mediated cytokine release by less than 30% even at 100 μM [1]. At its 1 μM IC50, SKF-86002 suppressed CD44-, CD45-, and LFA-3-mediated release of both cytokines by >50%, whereas pentoxifylline at 100-fold higher concentration failed to achieve comparable inhibition [1].
Pentoxifylline IC50 100 μM
| Evidence Dimension | Inhibition of LPS-induced and receptor-mediated TNFα/IL-1β release from human monocytes |
|---|---|
| Target Compound Data | SKF-86002 IC50 = 1 μM (both TNFα and IL-1β, both LPS and mAb stimuli); >50% inhibition of CD44/CD45/LFA-3-mediated release at 1 μM |
| Comparator Or Baseline | Pentoxifylline IC50 = 100 μM (LPS-induced TNFα only); <30% inhibition of mAb-mediated cytokine release at 100 μM |
| Quantified Difference | 100-fold greater potency on LPS-induced TNFα; >100-fold functional advantage on receptor-mediated cytokine release |
| Conditions | Human peripheral blood monocytes; LPS (10 μg/mL) or monoclonal antibodies to CD44, CD45, LFA-3; cytokine release measured by ELISA |
Why This Matters
The 100-fold potency gap means pentoxifylline cannot substitute for SKF-86002 in studies requiring potent, dual-pathway (LPS + receptor-mediated) cytokine suppression at low micromolar concentrations.
- [1] Prabhakar U, Lipshutz D, Truneh A. Inhibition of CD44, CD45 and LFA-3 mediated cytokine release from human monocytes by SK&F 86002 and pentoxifylline. Int J Immunopharmacol. 1993 Feb;15(2):205-9. PMID: 7682199. View Source
